![molecular formula C12H7ClF3NO2S B5568335 2-[(4-chlorophenyl)sulfonyl]-5-(trifluoromethyl)pyridine](/img/structure/B5568335.png)
2-[(4-chlorophenyl)sulfonyl]-5-(trifluoromethyl)pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[(4-chlorophenyl)sulfonyl]-5-(trifluoromethyl)pyridine, commonly known as DMSO-Py, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. This compound is a pyridine derivative that has a trifluoromethyl group and a chlorophenylsulfonyl group attached to it. DMSO-Py has been widely studied for its ability to act as a potent nucleophile and its potential use as a reagent in organic synthesis.
Scientific Research Applications
Environmental Persistence and Toxicology of Related Compounds
Perfluorinated compounds, including those with trifluoromethyl groups, are known for their widespread environmental persistence and potential for bioaccumulation. Research has extensively documented the environmental fate, toxicological effects, and challenges in removing these compounds from water sources. The degradation pathways, bioaccumulation, and potential human health risks associated with these compounds are crucial areas of ongoing scientific inquiry (Liu & Avendaño, 2013).
Applications in Environmental Monitoring and Safety
The detection, monitoring, and removal of PFCs from environmental samples, including water bodies and sediments, are critical for environmental safety and public health. Advanced analytical techniques and treatment processes are continuously being developed and refined to address the challenges posed by these substances. Studies on the occurrence, fate, and removal of perfluorinated compounds highlight the importance of understanding their behavior in aquatic environments and developing effective strategies for mitigating their impact (Arvaniti & Stasinakis, 2015).
Implications for Health Risk Assessments
The toxicological profiles of PFCs, including their potential to disrupt endocrine functions and immune responses, are significant for assessing human health risks. Research focusing on the immunotoxicity of related compounds such as perfluorooctanoic acid (PFOA) and perfluorooctane sulfonate (PFOS) informs risk assessments and regulatory standards. These studies provide insights into the mechanisms of toxicity and the potential health implications of exposure to PFCs, underscoring the importance of stringent environmental monitoring and risk management practices (DeWitt et al., 2009).
Properties
IUPAC Name |
2-(4-chlorophenyl)sulfonyl-5-(trifluoromethyl)pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7ClF3NO2S/c13-9-2-4-10(5-3-9)20(18,19)11-6-1-8(7-17-11)12(14,15)16/h1-7H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOOFOTKMNBWXRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1S(=O)(=O)C2=NC=C(C=C2)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7ClF3NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.